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Compound of Interest

Compound Name: 2-Hexyl-1-decanol

Cat. No.: B030547 Get Quote

Essential Safety and Handling Guide for 2-Hexyl-
1-decanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of 2-Hexyl-1-decanol, ensuring the well-being of laboratory personnel and the

integrity of research. Adherence to these protocols is vital for maintaining a safe and efficient

laboratory environment.

Personal Protective Equipment (PPE)
When handling 2-Hexyl-1-decanol, the use of appropriate personal protective equipment is

mandatory to prevent skin and eye contact, and inhalation of vapors.[1][2]
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PPE Category Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[2]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (inspect before

use). A PVC apron and barrier

cream are also recommended.

[1][2]

EU Directive 89/686/EEC and

the standard EN 374.[2]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced. For nuisance

exposures, a type OV/AG (US)

or type ABEK (EU EN 14387)

respirator cartridge may be

used.[2][3]

NIOSH (US) or CEN (EU)

approved.[3]

Health Hazard Information
2-Hexyl-1-decanol is considered a hazardous substance.[1] Key health hazards include:

Skin Contact: May cause skin discomfort and, with repeated exposure, dryness and

cracking.[1]

Eye Contact: May cause irritation.

Inhalation: Vapors may cause drowsiness and dizziness.[1]

Ingestion: Accidental ingestion may be harmful to health.[1]

Aquatic Toxicity: Toxic to aquatic organisms, with potential for long-term adverse effects in

the aquatic environment.[1]
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Safe Handling and Storage Protocols
Handling:

Work in a well-ventilated area.[1][2]

Avoid all personal contact, including inhalation of vapors.[1]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Wear protective clothing when there is a risk of exposure.[1]

Do not allow clothing wet with the material to remain in contact with the skin.[1]

Storage:

Store in original, tightly sealed containers.[1][2]

Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong acids, acid chlorides, acid

anhydrides, oxidizing agents, and reducing agents.[1]

Do not store near foodstuffs.[1]

Emergency and Disposal Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

In Case of Skin Contact: Immediately remove all contaminated clothing and flush skin and

hair with running water and soap.[1][3]

In Case of Eye Contact: Wash out immediately with fresh running water for at least 15

minutes, holding the eyelids apart. Seek medical attention.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person.[3][4]
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Spill and Leak Procedures:

Minor Spills: Clean up spills immediately. Avoid breathing vapors and contact with skin and

eyes. Contain and absorb the spill with sand, earth, inert material, or vermiculite.[1]

Major Spills: Evacuate the area and move upwind. Alert the fire brigade. Wear breathing

apparatus and protective gloves. Prevent spillage from entering drains or water courses.[1]

Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Recycle wherever possible or consult the manufacturer for recycling options.[1]

All waste must be handled in accordance with local, state, and federal regulations.[1]

Do not allow wash water from cleaning or process equipment to enter drains.[1]

Physical and Chemical Properties
Property Value

Appearance Clear, colorless liquid[2][5]

Boiling Point 300 °C at 1002 mBar[2]

Flash Point 159 °C (closed cup)[2][6]

Density 0.84 g/mL at 20 °C[2]

Water Solubility < 1 mg/L at 23 °C[2]

Auto-ignition Temperature 238 °C at 1014 mBar[2]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://datasheets.scbt.com/sc-230366.pdf
https://datasheets.scbt.com/sc-230366.pdf
https://datasheets.scbt.com/sc-230366.pdf
https://datasheets.scbt.com/sc-230366.pdf
https://datasheets.scbt.com/sc-230366.pdf
https://datasheets.scbt.com/sc-230366.pdf
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hexyl-1-decanol
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/464473
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://www.echemi.com/sds/2-hexyl-1-decanol-pid_Seven16532.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Proceed with experiment

Storage

After use

Spill Response

In case of accident

Disposal

For waste material

For expired/unwanted chemical For contaminated materials

Wear Appropriate PPE Ensure Good Ventilation Check for Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hexyl-1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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